Cas no 898779-11-8 (3-(3,4-Dimethylphenyl)-4'-thiomethylpropiophenone)

• Product Name: 3-(3,4-Dimethylphenyl)-4'-thiomethylpropiophenone
• CAS No: 898779-11-8
• MF: C₁₈H₂₀OS
• MW: 284.415803909302
• MDL: MFCD03843829
• CID: 869508
• PubChem ID: 24726443
• Update Time: 2025-04-19

3-(3,4-Dimethylphenyl)-4'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-1-(4-methylsulfanylphenyl)propan-1-one
• 3-(3,4-DIMETHYLPHENYL)-4'-THIOMETHYLPROPIOPHENONE
• DTXSID90644836
• AKOS016022198
• MFCD03843829
• 898779-11-8
• 3-(3,4-Dimethylphenyl)-1-[4-(methylsulfanyl)phenyl]propan-1-one
• 3-(3,4-Dimethylphenyl)-4'-thiomethylpropiophenone

• MDL： MFCD03843829
• Inchi： 1S/C18H20OS/c1-13-4-5-15(12-14(13)2)6-11-18(19)16-7-9-17(20-3)10-8-16/h4-5,7-10,12H,6,11H2,1-3H3
• InChI Key： SGAPBFDUCHTEJG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CCC1=CC=C(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 284.12348643g/mol
• Monoisotopic Mass: 284.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones